Cas no 57863-93-1 (Phenol,2,2'-methylenebis[4,6-dibromo-)

• Product Name: Phenol,2,2'-methylenebis[4,6-dibromo-
• CAS No: 57863-93-1
• MF: C₁₃H₈Br₄O₂
• MW: 515.817420959473
• CID: 374294
• PubChem ID: 93833
• Update Time: 2025-04-19

Phenol,2,2'-methylenebis[4,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,2'-methylenebis[4,6-dibromophenol]
• 2,4-dibromo-6-[(3,5-dibromo-2-hydroxyphenyl)methyl]phenol
• 2,2'-methanediylbis(4,6-dibromophenol)
• 2,2'-Methylenebis(4,6-dibromophenol)
• 57863-93-1
• PHENOL, 2,2'-METHYLENEBIS(4,6-DIBROMO-
• SCHEMBL67463
• UNII-QLX65WF5CB
• NS00033803
• AKOS005443699
• CHEMBL252875
• DTXSID90206574
• EINECS 260-995-4
• QLX65WF5CB
• Oprea1_245463
• Phenol,2,2'-methylenebis[4,6-dibromo-

• Inchi： 1S/C13H8Br4O2/c14-8-2-6(12(18)10(16)4-8)1-7-3-9(15)5-11(17)13(7)19/h2-5,18-19H,1H2
• InChI Key： FHTRYIHBMTYTQT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CC1C=C(C=C(C=1O)Br)Br)Br

Computed Properties

• Exact Mass: 511.72564
• Monoisotopic Mass: 511.72578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes